Cas no 88245-71-0 (Acetamide, N-cyano-N-(1-methylethyl)-)

88245-71-0 structure
Product name:Acetamide, N-cyano-N-(1-methylethyl)-
Acetamide, N-cyano-N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-cyano-N-(1-methylethyl)-
- N-cyano-N-propan-2-ylacetamide
- SCHEMBL9236351
- N-Isopropyl-N-cyanacetamide
- 88245-71-0
- DTXSID10720702
- N-Cyano-N-(propan-2-yl)acetamide
- OTNORGGPYAGZDF-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C6H10N2O/c1-5(2)8(4-7)6(3)9/h5H,1-3H3
- InChI Key: OTNORGGPYAGZDF-UHFFFAOYSA-N
- SMILES: CC(C)N(C#N)C(=O)C
Computed Properties
- Exact Mass: 126.079312947g/mol
- Monoisotopic Mass: 126.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 44.1Ų
Acetamide, N-cyano-N-(1-methylethyl)- Related Literature
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Maciej Hodorowicz,Anna Jurowska,Janusz Szklarzewicz CrystEngComm, 2021,23, 1207-1217
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Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
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Wojciech Juszczyk,Zbigniew Kaszkur RSC Adv., 2022,12, 5312-5323
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